Cas no 2138005-78-2 (2'-(iodomethyl)spirobicyclo3.2.1octane-3,3'-oxolane-5'-one)

• Product Name: 2'-(iodomethyl)spirobicyclo3.2.1octane-3,3'-oxolane-5'-one
• CAS No: 2138005-78-2
• MF: C₁₂H₁₇IO₂
• MW: 320.166656255722
• CID: 6567727
• PubChem ID: 165470130
• Update Time: 2025-07-01

2'-(iodomethyl)spirobicyclo3.2.1octane-3,3'-oxolane-5'-one Chemical and Physical Properties

Names and Identifiers

• 2'-(iodomethyl)spirobicyclo3.2.1octane-3,3'-oxolane-5'-one
• 2'-(iodomethyl)spiro[bicyclo[3.2.1]octane-3,3'-oxolane]-5'-one
• EN300-1083940
• 2138005-78-2

• Inchi： 1S/C12H17IO2/c13-7-10-12(6-11(14)15-10)4-8-1-2-9(3-8)5-12/h8-10H,1-7H2
• InChI Key： WIRRQVVOVLBXLD-UHFFFAOYSA-N
• SMILES： ICC1C2(CC(=O)O1)CC1CCC(C1)C2

Computed Properties

• Exact Mass: 320.02733g/mol
• Monoisotopic Mass: 320.02733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 2'-(iodomethyl)spirobicyclo3.2.1octane-3,3'-oxolane-5'-one

Introduction to 2'-(iodomethyl)spirobicyclo3.2.1octane-3,3'-oxolane-5'-one (CAS No. 2138005-78-2)

The compound 2'-(iodomethyl)spirobicyclo3.2.1octane-3,3'-oxolane-5'-one (CAS No. 2138005-78-2) represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. Its unique structural framework, characterized by a spirobicyclic system and an iodomethyl substituent, makes it a valuable intermediate in synthetic chemistry and drug development. This introduction delves into the compound's structural features, potential applications, and recent advancements in its utilization within the pharmaceutical industry.

The molecular structure of 2'-(iodomethyl)spirobicyclo3.2.1octane-3,3'-oxolane-5'-one consists of a spirobicyclo[3.2.1]octane core linked to an oxolane ring, with an iodomethyl group attached at the 2-position. This configuration imparts distinct chemical properties that make it particularly useful in constructing more complex molecules. The spirobicyclic scaffold is known for its rigidity and stability, which can be advantageous in designing bioactive compounds with specific three-dimensional shapes that interact with biological targets.

In recent years, there has been growing interest in spirobicyclic compounds due to their potential as pharmacophores in drug discovery. The iodomethyl group on 2'-(iodomethyl)spirobicyclo3.2.1octane-3,3'-oxolane-5'-one serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions allow for the introduction of diverse substituents, enabling the synthesis of novel analogs with tailored biological activities.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors, which are critical targets in oncology research. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the iodomethyl group for site-specific modifications, researchers can generate kinase inhibitors with enhanced selectivity and potency. Recent studies have demonstrated the efficacy of spirobicyclic derivatives in inhibiting specific kinases, highlighting the compound's potential as a building block for next-generation therapeutics.

The spirobicyclo[3.2.1]octane core itself has been extensively studied for its ability to mimic natural products and bioactive molecules. Its rigid framework can be designed to mimic key pharmacophoric elements found in known drugs, facilitating structure-based drug design approaches. Furthermore, the oxolane ring contributes to the molecule's overall stability and bioavailability, making it an attractive candidate for further development.

Recent advancements in computational chemistry have also enhanced the understanding of 2'-(iodomethyl)spirobicyclo3.2.1octane-3,3'-oxolane-5'-one's reactivity and interaction with biological targets. Molecular modeling studies have revealed that the compound can adopt multiple conformations depending on its environment, which could influence its binding affinity and pharmacological effects. These insights are invaluable for optimizing synthetic routes and designing derivatives with improved properties.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development due to their diverse biological activities and favorable pharmacokinetic profiles. Spirobicyclic structures are particularly noteworthy for their ability to combine multiple pharmacophoric units into a single molecule, leading to enhanced binding affinity and reduced off-target effects. 2'-(iodomethyl)spirobicyclo3.2.1octane-3,3'-oxolane-5'-one exemplifies this trend by serving as a versatile scaffold for constructing novel bioactive molecules.

In conclusion, 2'-(iodomethyl)spirobicyclo3.2.1octane-3,3'-oxolane-5'-one (CAS No. 2138005-78-2) is a promising compound with significant potential in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an ideal candidate for developing new drugs targeting various diseases, particularly cancer and inflammatory disorders. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.